3-{[(2,5-dimethylphenyl)sulfonyl]amino}benzamide

• IUPAC Name: 3-[(2,5-dimethylphenyl)sulfonylamino]benzamide
• InChI: InChI=1S/C15H16N2O3S/c1-10-6-7-11(2)14(8-10)21(19,20)17-13-5-3-4-12(9-13)15(16)18/h3-9,17H,1-2H3,(H2,16,18)
• InChI Key: XEGUHQPVMLTIFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)NC2=CC=CC(=C2)C(=O)N
• Molecular Formula: C15H16N2O3S
• Molecular Weight: 304.4 g/mol

Description

3-{[(2,5-dimethylphenyl)sulfonyl]amino}benzamide, also known as DASB, is a chemical compound that has been widely used in scientific research. It is a selective serotonin transporter (SERT) ligand that has been used to study the serotonin system in the brain.

Scientific Research Applications

3-{[(2,5-dimethylphenyl)sulfonyl]amino}benzamide has been used extensively in scientific research to study the serotonin system in the brain. It is a useful tool for measuring SERT density and occupancy in vivo and in vitro. 3-{[(2,5-dimethylphenyl)sulfonyl]amino}benzamide has been used in studies of depression, anxiety, and other psychiatric disorders. It has also been used to study the effects of drugs on the serotonin system.

Mechanism of Action

3-{[(2,5-dimethylphenyl)sulfonyl]amino}benzamide binds selectively to the serotonin transporter (SERT) and is used as a radioligand to measure SERT density and occupancy. 3-{[(2,5-dimethylphenyl)sulfonyl]amino}benzamide has high affinity for SERT and has been shown to be a useful tool for measuring SERT density and occupancy in vivo and in vitro.
Biochemical and Physiological Effects:
3-{[(2,5-dimethylphenyl)sulfonyl]amino}benzamide has been shown to be a selective serotonin transporter (SERT) ligand that binds to SERT with high affinity. It has been used to study the effects of drugs on the serotonin system. 3-{[(2,5-dimethylphenyl)sulfonyl]amino}benzamide has been shown to be a useful tool for measuring SERT density and occupancy in vivo and in vitro.

Advantages and Limitations for Lab Experiments

The advantages of using 3-{[(2,5-dimethylphenyl)sulfonyl]amino}benzamide in lab experiments include its high affinity for SERT and its selectivity. 3-{[(2,5-dimethylphenyl)sulfonyl]amino}benzamide has been shown to be a useful tool for measuring SERT density and occupancy in vivo and in vitro. However, there are also limitations to using 3-{[(2,5-dimethylphenyl)sulfonyl]amino}benzamide. For example, it is not a reversible ligand, which limits its use in some experiments.

Future Directions

There are several future directions for research involving 3-{[(2,5-dimethylphenyl)sulfonyl]amino}benzamide. One area of research is the development of new ligands that are more selective and have higher affinity for SERT. Another area of research is the use of 3-{[(2,5-dimethylphenyl)sulfonyl]amino}benzamide in studies of psychiatric disorders, such as depression and anxiety. Finally, there is a need for further research on the biochemical and physiological effects of 3-{[(2,5-dimethylphenyl)sulfonyl]amino}benzamide, including its effects on neurotransmitter systems other than serotonin.

Synthesis Methods

The synthesis of 3-{[(2,5-dimethylphenyl)sulfonyl]amino}benzamide involves several steps. First, 2,5-dimethylphenylsulfonyl chloride is reacted with ammonia to form 2,5-dimethylphenylsulfonamide. This is then reacted with 3-aminobenzoic acid to form 3-{[(2,5-dimethylphenyl)sulfonyl]amino}benzamide. The synthesis of 3-{[(2,5-dimethylphenyl)sulfonyl]amino}benzamide has been described in detail in several research articles.